molecular formula C20H14F3N5O3 B2814638 N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(trifluoromethyl)benzamide CAS No. 1207051-35-1

N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(trifluoromethyl)benzamide

Cat. No. B2814638
CAS RN: 1207051-35-1
M. Wt: 429.359
InChI Key: BCJNPWKDUMVZJH-UHFFFAOYSA-N
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Description

N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C20H14F3N5O3 and its molecular weight is 429.359. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(trifluoromethyl)benzamide serves as a key precursor in the synthesis of a wide variety of heterocyclic compounds due to its structural complexity and functional groups. For instance, compounds incorporating dibromobenzofuran moiety have been synthesized for novel azines and azolotriazines derivatives, showcasing the versatility of furan-containing compounds as precursors for the synthesis of complex heterocyclic structures Sanad & Mekky, 2018. Similarly, the synthesis of purine analogues incorporating the furan nucleus has been explored, indicating the potential of furan derivatives in creating biologically relevant molecules Mostafa & Nada, 2015.

Biological Activities and Applications

The research into furan derivatives extends into biological activities, where the synthesis and biological evaluation of novel compounds are crucial. For example, new acyl derivatives of 3-aminofurazanes have demonstrated antiplasmodial activities, highlighting the potential therapeutic applications of furan-containing compounds against malaria Hermann et al., 2021. This suggests that derivatives of N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(trifluoromethyl)benzamide could potentially be explored for antiplasmodial and antimicrobial activities.

Synthesis of Heterocycles and Drug Discovery

The furan moiety is integral in the synthesis of heterocycles, which are essential in drug discovery and development. The synthesis of benzamide-based 5-aminopyrazoles and their fused heterocycles, which showed remarkable antiavian influenza virus activity, exemplifies the critical role of furan derivatives in medicinal chemistry Hebishy, Salama, & Elgemeie, 2020. Moreover, the design and synthesis of thiazolopyrimidine derivatives with antinociceptive and anti-inflammatory properties further illustrate the diverse applications of furan-containing compounds in addressing various pharmacological needs Selvam, Karthik, Palanirajan, & Ali, 2012.

properties

IUPAC Name

N-[5-(furan-2-yl)-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-(trifluoromethyl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H14F3N5O3/c1-11-9-17(29)26-19(24-11)28-16(10-14(27-28)15-7-4-8-31-15)25-18(30)12-5-2-3-6-13(12)20(21,22)23/h2-10H,1H3,(H,25,30)(H,24,26,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BCJNPWKDUMVZJH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CO3)NC(=O)C4=CC=CC=C4C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H14F3N5O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

429.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

CID 135879828

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